Cas no 125265-72-7 (b-D-Galactopyranoside, (3b,5a,25R)-spirostan-3-yl O-b-D-glucopyranosyl-(1®3)-O-[b-D-xylopyranosyl-(1®2)]-O-b-D-glucopyranosyl-(1®4)-)
125265-72-7 structure
Product Name:b-D-Galactopyranoside, (3b,5a,25R)-spirostan-3-yl O-b-D-glucopyranosyl-(1®3)-O-[b-D-xylopyranosyl-(1®2)]-O-b-D-glucopyranosyl-(1®4)-
CAS No:125265-72-7
MF:C50H82O22
MW:1035.17289876938
CID:174109
PubChem ID:163069592
Update Time:2024-03-01
b-D-Galactopyranoside, (3b,5a,25R)-spirostan-3-yl O-b-D-glucopyranosyl-(1®3)-O-[b-D-xylopyranosyl-(1®2)]-O-b-D-glucopyranosyl-(1®4)- Chemical and Physical Properties
Names and Identifiers
-
- DongnosideE
- 2)]-O-b-D-glucopyranosyl-(1®
- b-D-Galactopyranoside, (3b,5a,25R)-spirostan-3-yl O-b-D-glucopyranosyl-(1®
- b-D-Galactopyranoside, (3b,5a,25R)-spirostan-3-yl O-b-D-glucopyranosyl-(1(R)3)-O-[b-D-xylopyranosyl-(1(R)2)]-O-b-D-glucopyranosyl-(1(R)4)-
- 125265-72-7
- Dongnoside E
- DTXSID501317920
- b-D-Galactopyranoside, (3b,5a,25R)-spirostan-3-yl O-b-D-glucopyranosyl-(1®3)-O-[b-D-xylopyranosyl-(1®2)]-O-b-D-glucopyranosyl-(1®4)-
-
- Inchi: 1S/C50H82O22/c1-20-7-12-50(64-18-20)21(2)32-28(72-50)14-26-24-6-5-22-13-23(8-10-48(22,3)25(24)9-11-49(26,32)4)65-45-40(62)37(59)41(31(17-53)68-45)69-47-43(71-44-38(60)33(55)27(54)19-63-44)42(35(57)30(16-52)67-47)70-46-39(61)36(58)34(56)29(15-51)66-46/h20-47,51-62H,5-19H2,1-4H3/t20-,21+,22+,23+,24-,25+,26+,27-,28+,29-,30-,31-,32+,33+,34-,35-,36+,37-,38-,39-,40-,41+,42+,43-,44+,45-,46+,47+,48+,49+,50-/m1/s1
- InChI Key: NDOBKOBVGDHXQA-NUKVSUKUSA-N
- SMILES: C[C@]12CC[C@]3([H])[C@]4(CC[C@H](O[C@@]5([H])[C@@H]([C@@H](O)[C@@H](O[C@]6([H])O[C@H](CO)[C@@H](O)[C@H](O[C@@]7([H])[C@@H]([C@@H](O)[C@H](O)[C@@H](CO)O7)O)[C@H]6O[C@]6([H])OC[C@@H](O)[C@H](O)[C@H]6O)[C@@H](CO)O5)O)C[C@]4([H])CC[C@@]3([H])[C@]1([H])C[C@]1([H])O[C@@]3(OC[C@H](C)CC3)[C@@H](C)[C@]21[H])C
Computed Properties
- Exact Mass: 1034.52977424g/mol
- Monoisotopic Mass: 1034.52977424g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 12
- Hydrogen Bond Acceptor Count: 22
- Heavy Atom Count: 72
- Rotatable Bond Count: 11
- Complexity: 1840
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 31
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 335Ų
b-D-Galactopyranoside, (3b,5a,25R)-spirostan-3-yl O-b-D-glucopyranosyl-(1®3)-O-[b-D-xylopyranosyl-(1®2)]-O-b-D-glucopyranosyl-(1®4)- Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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